Cas no 4033-95-8 ( )

• Product Name: &nbsp
• CAS No: 4033-95-8
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 925657
• PubChem ID: 229799
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5α-Dihydro-2-(hydroxymethylene)testosterone
• 5.α.-Androstan-3-one, 17.β.-hydroxy-2-(hydroxymethylene)-
• 2-(hydroxymethylene)cholest-4-en-3-one
• 2-Hydroxymethylen-cholest-4-en-3-on
• 2-Hydroxymethylen-cholesten-4-on-3
• AC1NTORN
• NSC403162
• (5.ALPHA.,17.BETA.)-17-HYDROXY-2-(HYDROXYMETHYLENE)ANDROSTAN-3-ONE
• Androstan-3-one, 17-hydroxy-2-(hydroxymethylene)-, (5alpha,17beta)-
• TESTOSTERONE,4,5.ALPHA.-DIHYDRO-2-(HYDROXYMETHYLENE)-
• 17-Hydroxy-2-(hydroxymethylene)androstan-3-one
• 4033-95-8
• 5alpha-Androstan-3-one, 17beta-hydroxy-2-(hydroxymethylene)-
• Q8G15K9IYT
• NSC-23768
• DTXSID701018641
• 2-Hydroxymethylene-dihydro-testosterone
• 17.BETA.-HYDROXY-2-HYDROXYMETHYLENE-5.ALPHA.-ANDROSTAN-3-ONE
• UNII-Q8G15K9IYT
• AKOS030255071
• 4,5a-Dihydro-2-(hydroxymethylene)testosterone
• NSC 23768
• Testosterone, 4,5alpha-dihydro-2-(hydroxymethylene)-
• ANDROSTAN-3-ONE, 17-HYDROXY-2-(HYDROXYMETHYLENE)-, (5.ALPHA.,17.BETA.)-
• 2-(HYDROXYMETHYLENE)DIHYDROTESTOSTERONE
• 4,5.ALPHA.-DIHYDRO-2-(HYDROXYMETHYLENE)TESTOSTERONE
• 5alpha,17beta)-17-Hydroxy-2-(hydroxymethylene)androstan-3-one; 17beta-Hydroxy-2-hydroxymethylene-5alpha-androstan-3-one; 2-(Hydroxymethylene)dihydrotestosterone; 17beta-Hydroxy-2-(hydroxymethylene)-5alpha-androstan-3-one; (5alpha,17beta)-17-hydroxy-2-(hydroxymethylene)-
• 17beta-Hydroxy-2-(hydroxymethylene)-5alpha-androstan-3-one
•  

• Inchi： 1S/C20H30O3/c1-19-8-7-16-14(15(19)5-6-18(19)23)4-3-13-9-17(22)12(11-21)10-20(13,16)2/h11,13-16,18,21,23H,3-10H2,1-2H3/t13-,14-,15-,16-,18-,19-,20-/m0/s1
• InChI Key： DKCLFTBKKHWBQS-YNZDMMAESA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(=CO)C(C[C@@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 4.01090